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For Researchers, Scientists, and Drug Development Professionals

Introduction to Arlacel A (Arlacel 165)
Arlacel A, commercially known as Arlacel 165, is a versatile and widely used non-ionic oil-in-

water (O/W) emulsifier in the pharmaceutical and cosmetic industries.[1][2][3][4] It is a

synergistic blend of glyceryl stearate and polyethylene glycol (PEG)-100 stearate.[1] This

composition allows Arlacel 165 to effectively stabilize emulsions, ensuring a homogenous

distribution of the active pharmaceutical ingredient (API) within a topical formulation. Its primary

function is to create stable creams and lotions by preventing the separation of oil and water

phases. Arlacel 165 is known for its acid stability, tolerance to salts, and its ability to form

elegant, smooth emulsions with a pleasant skin feel. It is typically used in concentrations

ranging from 1% to 15%.

Data Presentation: Formulation Examples
The following tables provide examples of topical formulations utilizing Arlacel 165. These serve

as a starting point for developing novel drug delivery systems.

Table 1: Basic O/W Cream Formulation with Arlacel 165
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Phase Ingredient Function
Concentration (%

w/w)

Oil Phase Mineral Oil Emollient, Oil Phase 10.0 - 20.0

Cetyl Alcohol Thickener, Stabilizer 2.0 - 5.0

Stearic Acid Thickener, Emulsifier 1.0 - 3.0

Arlacel 165 Primary Emulsifier 2.0 - 5.0

Aqueous Phase Purified Water
Solvent, Continuous

Phase
q.s. to 100

Glycerin Humectant 3.0 - 7.0

Preservative (e.g.,

Phenoxyethanol)
Antimicrobial 0.5 - 1.0

Active Phase
Active Pharmaceutical

Ingredient (API)
Therapeutic Agent As required

Table 2: Example Formulation of a Topical Skin Care Cream
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Phase Ingredient INCI Name
Concentration (%

w/w)

A Arlacel 165

Glyceryl Stearate

(and) PEG-100

Stearate

3.00

Argan Oil
Argania Spinosa

Kernel Oil
1.00

Vitamin E Tocopheryl Acetate 1.00

B Zemea Propanediol 5.00

Glycerin Glycerin 3.00

C Water Aqua q.s. to 100

D Active Ingredient - As required

E Preservative - As required

F Fragrance Parfum As required

Experimental Protocols
Protocol 1: Preparation of a Model O/W Cream with
Arlacel 165
This protocol details the steps for preparing a stable and homogenous oil-in-water cream using

Arlacel 165 as the primary emulsifier.

Materials:

Arlacel 165 (Glyceryl Stearate and PEG-100 Stearate)

Oil phase components (e.g., Mineral Oil, Cetyl Alcohol, Stearic Acid)

Aqueous phase components (e.g., Purified Water, Glycerin)

Active Pharmaceutical Ingredient (API)
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Preservative (e.g., Phenoxyethanol)

Two heat-resistant beakers

Water bath or heating mantle with magnetic stirrer

Homogenizer (e.g., high-shear mixer)

Weighing balance

Spatulas

Procedure:

Phase Preparation:

Oil Phase: Accurately weigh and combine all oil-soluble ingredients, including Arlacel 165,

in a heat-resistant beaker.

Aqueous Phase: In a separate beaker, accurately weigh and combine all water-soluble

ingredients.

Heating:

Heat both the oil phase and the aqueous phase separately to 70-75°C using a water bath

or heating mantle. Stir both phases gently until all components are completely melted and

dissolved.

Emulsification:

Slowly add the heated aqueous phase to the heated oil phase while stirring continuously.

Immediately homogenize the mixture using a high-shear mixer for 5-10 minutes. The

speed and time of homogenization may need to be optimized depending on the batch size

and desired droplet size.

Cooling:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the emulsion to cool down gradually while stirring gently with a paddle stirrer.

Addition of Active and Preservative:

When the temperature of the emulsion reaches approximately 40°C, add the active

pharmaceutical ingredient and the preservative.

Continue stirring until the cream is uniform and has cooled to room temperature.

Final Product:

The resulting product should be a smooth, homogenous cream.

Protocol 2: Characterization of the Arlacel 165-based
Cream
This protocol outlines key characterization tests to evaluate the physical properties and stability

of the prepared topical cream.

1. Macroscopic Evaluation:

Procedure: Visually inspect the cream for its appearance, color, homogeneity, and phase

separation.

Acceptance Criteria: A smooth, uniform cream with no visible signs of phase separation or

grittiness.

2. pH Measurement:

Procedure: Disperse 1 gram of the cream in 10 mL of deionized water and measure the pH

using a calibrated pH meter.

Acceptance Criteria: The pH should be within the acceptable range for topical application

(typically 4.5-6.5).

3. Viscosity Measurement:
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Procedure: Measure the viscosity of the cream using a viscometer (e.g., Brookfield

viscometer) with an appropriate spindle at a controlled temperature (e.g., 25°C). Take

readings at different rotational speeds to assess the rheological behavior.

Data Presentation: Report the viscosity in centipoise (cP) or Pascal-seconds (Pa·s) at

specified spindle speeds.

4. Droplet Size Analysis:

Procedure: Determine the globule size distribution of the emulsion using a laser diffraction

particle size analyzer or by microscopic observation after appropriate dilution.

Data Presentation: Report the mean droplet size and the polydispersity index (PDI).

5. Stability Studies:

Procedure:

Accelerated Stability: Store the cream samples at elevated temperatures (e.g., 40°C ± 2°C

/ 75% RH ± 5% RH) for a period of 3-6 months.

Freeze-Thaw Cycling: Subject the samples to alternating cycles of freezing (e.g., -10°C for

24 hours) and thawing at room temperature for at least three cycles.

Evaluate the samples for any changes in physical appearance, pH, viscosity, and droplet

size at specified time points.

Acceptance Criteria: The formulation should remain physically and chemically stable

throughout the study period.

Mandatory Visualizations
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Caption: Experimental workflow for the preparation and characterization of a topical cream

using Arlacel A.
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Caption: Logical relationship of components and processes in Arlacel A-based topical drug

delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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